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Compound of Interest

Compound Name: 6-B-Hydroxy testosterone-D3
CAS No.: 638163-38-9
Cat. No.: B3428038
Get Quote
. J

Executive Summary

Do Not Flush.Do Not Trash. 6-

-Hydroxytestosterone-D3 is a deuterated steroid metabolite.[1][2][3][4] While the deuterium
label (D3) renders it non-radioactive, the core structure remains a potent Endocrine Disrupting
Compound (EDC) and a potential Controlled Substance Analogue.[2][3]

Immediate Action Required:
 Isolate: Segregate from general organic waste streams.[2][3]
¢ Contain: Use Amber Glass (Vial/Bottle) with PTFE-lined caps.

o Label: "Hazardous Waste - Toxic / Reprotox - Steroid Metabolite."[1][2][3][4]

Chemical Profile & Hazard Identification

To dispose of this compound safely, you must understand what it is—and what it is not.[3]
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Feature Technical Detail Operational Implication

6- Metabolite of Testosterone

Compound Name
(CYP3A4 probe).[1][2][3][4]

-Hydroxytestosterone-D3

Use parent CAS for waste
CAS Number 62-99-7 (Unlabeled Parent) profiling; note "Deuterated" on
label.[1][2][3][4]

Stable Isotope ( NOT Radioactive. Do not place

Isotope Status

H) in rad-waste bins.[1][2][3][4]
H ds (GHS) H360 (Reprotox), H351 Requires high-efficiency
azards
(Carcinogen) incineration.[1][2][3][4]

Treat as Controlled Substance
DEA Schedule I ) ) )
Regulatory ) for inventory/disposal security.
(Analogue/Metabolite) Il

The "Deuterium Myth"

A frequent laboratory error is classifying deuterated standards as radioactive waste.[2]
Deuterium (

H) is a stable isotope.[2][3][4] It poses no radiological hazard.[2][3] Disposing of this as
radioactive waste will incur unnecessary costs and rejection by waste handlers [1].[2]

Regulatory Framework
DEA & Controlled Substance Status

While testosterone is a Schedule Ill substance under the Controlled Substances Act (CSA),
metabolites and deuterated analogs occupy a complex regulatory space.[2][3]

o Best Practice: Treat 6-

-Hydroxytestosterone-D3 as a Schedule Il Controlled Substance.[1][2][3][4]

e Reasoning: Under the Federal Analogue Act, substances chemically similar to controlled
substances intended for human consumption (or where intent is ambiguous in research) can
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be treated as the parent drug. Furthermore, many EH&S (Environmental Health & Safety)
departments mandate "cradle-to-grave" tracking for all steroid backbones to prevent
diversion [2].[2][4]

EPA & RCRA (Environmenta)[1][2][3][4]

¢ Waste Code: This compound is not explicitly P-listed or U-listed.
o Characteristic: If dissolved in Methanol/Acetonitrile, it carries the D001 (Ignitable) code.[2][3]

¢ Endocrine Disruption: The EPA emphasizes the removal of EDCs from water systems.
Discharge into municipal sewage is a violation of the Clean Water Act principles regarding
toxic pollutants [3].

Disposal Decision Matrix

The following workflow dictates your disposal path based on the physical state of the material.

Start: Identify Waste State

Is it Solid / Pure Standard? Is it Liquid / Solution?

Expired/Excess Standard Identify Matrix

S

Option A: Reverse Distributor Option B: Hazardous Waste Biological Matrix Chemical Solvent
(If on DEA Inventory) (High Temp Incineration) (Urine/Plasma + Std) (MeOH/ACN)

Preferred for Controlled |f Exempt Qty

Do NOT Autoclave
(Chemical Risk)

Biomedical Waste Bin Chemical Waste Stream

(Incineration Required)

(Flammable/Toxic)
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Figure 1: Decision logic for segregating steroid metabolite waste streams.[1][2][3][4] Note that

biological samples spiked with this standard must be treated as chemical-contaminated

biohazard.

Step-by-Step Disposal Protocols
Scenario A: Pure Solid (Expired or Excess Standard)

Context: You have a vial of dry powder (e.g., 1 mg or 10 mg) that is expired or no longer
needed.[2][3][4]

Inventory Reconciliation: If your lab tracks this as a controlled substance, log the mass to be
disposed of in your DEA usage log.[2]

Primary Containment: Keep the substance in its original manufacturer vial if possible. Ensure
the cap is tight.[2]

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to contain any
potential breakage.

Labeling: Apply a hazardous waste tag.

o Constituents: "6-Beta-Hydroxytestosterone-D3" (99%).[2][3][4]
o Hazards: Toxic, Reproductive Toxin.[2][3][5]

Disposal Handoff:

o Option 1 (Reverse Distributor): If on DEA inventory, transfer to a registered reverse
distributor (e.g., RxReverseDistributor) for destruction.[2][3][4] This clears your legal
liability [2].[2][3]

o Option 2 (Haz Waste): If the specific vial is "DEA Exempt" (check manufacturer
certification), place in the Solid Toxic Waste drum for incineration.[2][3]

Scenario B: Liquid Waste (LC-MS/MS Effluent or Stock Solutions)
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Context: Waste solvent from Mass Spectrometry or leftover stock solutions in Methanol.[1][2][3]

[4]16]

Segregation: Do not mix with halogenated solvents (Chloroform/DCM) unless necessary, as
this increases disposal costs.[2][3]

o Container: Use an HDPE or Amber Glass carboy designated for "Flammable / Toxic" waste.

[21[3]
e Volume Limit: Do not fill containers >90% full to allow for thermal expansion.
e Labeling:

o Constituents: Methanol (or Acetonitrile) >90%, 6-Beta-Hydroxytestosterone-D3 <0.1%.[1]
[2131[41[7]

o Hazards: Flammable, Poison, Embryotoxin.[2][3]

e Process: Cap tightly. Request pickup from EHS.[2][3] Destruction Method: Fuel blending or
Incineration.[2][3]

Decontamination of Workspace

If a spill occurs or glassware needs cleaning, simple soap and water is insufficient due to the
lipophilic nature of steroids.

The "Solubilize & Lift" Protocol:
» PPE: Double nitrile gloves, lab coat, safety glasses.[2][3]

 Solubilization: Apply Ethanol (70% or higher) or Methanol to the contaminated
surface/glassware.[2][3] Steroids are highly soluble in organic alcohols.[2][3]

o Why: Water will bead up on the steroid, failing to remove it.[3] Alcohol dissolves the
compound.[2]

» Removal: Wipe with a disposable paper towel.[2][3] Discard the towel into Solid Hazardous
Waste (do not trash).
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o Surfactant Wash: Follow with a detergent (e.g., Alconox) and water wash to remove residual
solvent and film.[2][3]

 Verification: For high-sensitivity LC-MS work, perform a swab test of the benchtop and run a
blank injection to ensure no carryover (Ghost Peaks).

References
¢ Nuclear Regulatory Commission.[2][3][8] (2024).[2][3][4][5] Regulation of Deuterium and
Deuterated Compounds. NRC.gov.[2][3] ]">https://www.nrc.gov[3]

o U.S. Department of Justice, Drug Enforcement Administration.[2][3][9] (2023).[2][3][4][10]
Disposal of Controlled Substances. DEA Diversion Control Division.[2][3][9] [Link]1][3]

+ U.S. Environmental Protection Agency.[2][3][11][12][13] (2023).[2][3][4][10] Management of
Endocrine Disrupting Chemicals (EDCs) in Wastewater. EPA.gov.[2][3] [Link]1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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